5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine

• IUPAC Name: 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C10H12BrN5/c1-7-8(4-15-16(7)2)3-13-10-9(11)5-12-6-14-10/h4-6H,3H2,1-2H3,(H,12,13,14)
• InChI Key: FHXCXQNYZIJYJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNC2=NC=NC=C2Br
• Molecular Formula: C10H12BrN5
• Molecular Weight: 282.14 g/mol

Description

5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine, also known as BDP, is a compound that has been widely studied for its potential therapeutic applications. It belongs to the class of pyrimidine derivatives, which have been known to possess various biological activities.

Mechanism of Action

The mechanism of action of 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth, proliferation, and survival. 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine has been shown to inhibit the activation of the PI3K/Akt/mTOR pathway, which is known to play a critical role in cancer cell growth and survival. It has also been found to inhibit the expression of cyclin D1, a protein that is involved in cell cycle progression. Additionally, 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine has been shown to inhibit the activation of the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine has been shown to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, inhibit the replication of viruses, and inhibit the production of pro-inflammatory cytokines. Additionally, 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine has been shown to inhibit the migration and invasion of cancer cells, which are important processes in tumor metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine is that it has been shown to have a relatively low toxicity profile, making it a potential candidate for the development of therapeutic drugs. Additionally, 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine has been shown to have a broad spectrum of activity against various cancer cell types and viruses. However, one of the limitations of 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine. One potential direction is to further elucidate its mechanism of action, which could help to optimize its therapeutic potential. Another direction is to investigate its activity in combination with other drugs, which could enhance its therapeutic efficacy. Additionally, further studies are needed to evaluate the safety and efficacy of 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine in preclinical and clinical settings, which could ultimately lead to its development as a therapeutic drug.

Synthesis Methods

The synthesis of 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine involves a multistep process that has been described in various scientific publications. One of the commonly used methods involves the reaction of 5-bromo-4-chloropyrimidine with 1,5-dimethyl-4-(methylthio)-1H-pyrazole in the presence of a base such as potassium carbonate. The resulting compound is then treated with a reducing agent such as sodium borohydride to obtain 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine.

Scientific Research Applications

5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine has been studied extensively for its potential therapeutic applications. It has been found to possess antitumor, antiviral, and anti-inflammatory activities. In particular, 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine has been shown to inhibit the growth of various cancer cells, including lung cancer, breast cancer, and colon cancer, by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the replication of hepatitis C virus and herpes simplex virus, making it a potential candidate for the development of antiviral drugs. Additionally, 5-bromo-N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrimidin-4-amine has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.